Cas no 19077-87-3 (Europinidin Chloride)

• Product Name: Europinidin Chloride
• CAS No: 19077-87-3
• MF: C₁₇H₁₅O₇
• MW: 331.296805620193
• CID: 192256
• Update Time: 2025-05-20

Europinidin Chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,2-(3,4-dihydroxy-5-methoxyphenyl)-3,7-dihydroxy-5-methoxy-, chloride (1:1)
• 2-(3,4-dihydroxy-5-methoxyphenyl)-5-methoxychromenylium-3,7-diol
• Europinidin chloride
• Europinidin Chloride

• Inchi： 1S/C17H14O7/c1-22-13-5-9(18)6-14-10(13)7-12(20)17(24-14)8-3-11(19)16(21)15(4-8)23-2/h3-7H,1-2H3,(H3-,18,19,20,21)/p+1
• InChI Key： XJXMPIWHBIOJSH-UHFFFAOYSA-O
• SMILES： [O+]1C2C=C(C=C(C=2C=C(C=1C1C=C(C(=C(C=1)OC)O)O)O)OC)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 5-O-methylated flavonoids

Additional information on Europinidin Chloride

Chemical Profile of Europinidin Chloride (CAS No. 19077-87-3)

Europinidin Chloride, with the chemical name 3,5-dihydroxy-6-methylflavone-7-O-β-D-glucopyranoside chloride, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS No. 19077-87-3, belongs to the flavonol class of polyphenolic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of Europinidin Chloride consists of a flavone core substituted with a glucopyranoside moiety at the 7-O position and a chloride group, contributing to its distinct chemical properties. Flavonoids such as Europinidin Chloride are known for their antioxidant, anti-inflammatory, and anticancer effects, making them promising candidates for drug development. Recent studies have highlighted the compound's role in modulating various cellular pathways, particularly those involved in cancer progression and neurodegenerative diseases.

One of the most compelling aspects of Europinidin Chloride is its ability to interact with multiple targets within biological systems. Research has demonstrated that this compound can inhibit the activity of certain kinases and enzymes that are pivotal in cancer cell proliferation. For instance, studies have shown that Europinidin Chloride can suppress the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By interfering with these kinases, Europinidin Chloride may induce cell cycle arrest and apoptosis in cancer cells.

In addition to its anticancer potential, Europinidin Chloride has been investigated for its neuroprotective properties. Flavonoids are known to cross the blood-brain barrier and exert protective effects on neuronal cells. Preliminary research indicates that Europinidin Chloride may help mitigate oxidative stress and inflammation in brain cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge reactive oxygen species (ROS) and modulate inflammatory pathways makes it a promising candidate for therapeutic intervention.

The pharmacokinetic profile of Europinidin Chloride is also an area of active investigation. Studies have examined how the glucopyranoside moiety affects the compound's solubility, stability, and bioavailability. These factors are crucial for determining its suitability as a drug candidate. Researchers have explored various formulations to enhance the delivery and efficacy of Europinidin Chloride, including nanoparticle-based delivery systems and prodrugs designed to improve absorption and distribution within the body.

Furthermore, the synthetic pathways for producing Europinidin Chloride have been optimized to ensure high yield and purity. Biotechnological approaches, such as microbial fermentation and enzymatic catalysis, have been employed to streamline the synthesis process. These advancements not only make it more cost-effective but also more environmentally sustainable, aligning with global efforts towards green chemistry.

The toxicological profile of Europinidin Chloride has been thoroughly evaluated through in vitro and in vivo studies. These investigations have provided insights into its safety margins and potential side effects. While preliminary results suggest that Europinidin Chloride is well-tolerated at therapeutic doses, further research is needed to fully understand its long-term effects. Comprehensive toxicological assessments are essential for ensuring that any future clinical applications are safe and effective.

The regulatory landscape for Europepinidinin Chloride is evolving as more data becomes available on its efficacy and safety. Regulatory agencies require extensive preclinical data before approving new drug candidates, including detailed pharmacokinetic studies, toxicological assessments, and clinical trials. As research progresses, it is expected that regulatory pathways will be established to facilitate the development of Europepinidinin Chloride as a therapeutic agent.

In conclusion,Europepinidinin Chloride (CAS No. 19077-87-3) represents a significant advancement in natural product-based drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for treating various diseases, particularly cancer and neurodegenerative disorders. Ongoing research continues to uncover new mechanisms of action and optimize its pharmacological properties, bringing us closer to harnessing its full therapeutic potential.